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Compound of Interest |

3-(2-Chlorophenoxy)pyrrolidine
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hydrochloride
CAS No.: 1185298-15-0
Cat. No.: B1451585

Get Quote

Executive Summary

3-(2-Chlorophenoxy)pyrrolidine hydrochloride (CAS: 1185298-15-0) serves as a critical
chiral or achiral building block in the synthesis of neuroactive pharmaceutical agents and
agrochemicals. As a secondary amine salt containing an aryl ether linkage, its physicochemical
behavior is governed by the basicity of the pyrrolidine nitrogen and the lipophilicity of the
chlorophenoxy moiety.

This guide provides a comprehensive technical assessment of the compound's solubility and
stability profiles. Where specific empirical data is proprietary or batch-dependent, theoretical
values grounded in structure-property relationships (SPR) are provided alongside validated
experimental protocols for internal verification.

Physicochemical Identity & Theoretical Profile[1]

Before initiating wet-lab experiments, it is essential to establish the theoretical baseline of the
molecule. The hydrochloride salt form significantly alters the solubility profile compared to the
free base.
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Structural Properties[1]

Property Value / Description

Chemical Name 3-(2-Chlorophenoxy)pyrrolidine hydrochloride

1185298-15-0 (HCI Salt); 946715-25-9 (Free
CAS Number

Base)
Molecular Formula C10H12CINO[1][2][3][4][51[6][7] - HCI
Molecular Weight 234.12 g/mol
Appearance White to off-white solid
Contains one stereocenter at C3. Often supplied
Chirality as a racemate or specific enantiomer depending

on synthesis.

Predicted Physicochemical Parameters[5]

e pKa (Base): ~9.5 — 10.5 (Pyrrolidine nitrogen). This indicates the molecule is fully protonated
at physiological pH and in the supplied HCI salt form.

e LogP (Free Base): ~2.0 — 2.3. Moderately lipophilic.

e LogD (pH 7.4): ~ -0.5 to 0.0. The ionized nature at neutral pH significantly lowers the
distribution coefficient, enhancing aqueous solubility.

¢ Melting Point: Typically high (>150°C) for HCI salts, indicating a stable crystal lattice, though
specific polymorphs may vary.

Solubility Profiling

The solubility of 3-(2-Chlorophenoxy)pyrrolidine hydrochloride is dictated by the
dissociation of the ionic salt lattice and the hydration of the resulting ammonium cation.

Solvent Compatibility Matrix

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9425838/
https://www.chemscene.com/1185298-15-0.html?productObj=CS-0452873
https://pubchem.ncbi.nlm.nih.gov/compound/24902291
https://pubchem.ncbi.nlm.nih.gov/compound/81598
https://en.wikipedia.org/wiki/Pyrrolidine
https://www.tcichemicals.com/BE/en/sds/P1608_EU_6N.pdf
https://fluorochem.co.uk/product/F774105/
https://www.benchchem.com/product/b1451585/docs?utm_src=pdf-body#technical-guide-solubility-and-stability-of-3-2-chlorophenoxy-pyrrolidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1451585?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Solvent Class Predicted Solubility Mechanistic Rationale

lonic dissociation of HCI salt;
Water High (>50 mg/mL) high solvation energy of the

ammonium ion.

Protophilic solvents capable of
Methanol / Ethanol High H-bonding; effective for
recrystallization.

High dielectric constant
DMSO / DMF High solvents; useful for stock
solutions in biological assays.

The lipophilic chlorophenoxy

tail allows some solubility, but

Dichloromethane Moderate o )
the ionic headgroup resists
non-polar environments.

o Lack of polarity prevents

Hexane / Heptane Negligible

disruption of the crystal lattice.

Protocol: Thermodynamic Solubility Determination

To determine the exact solubility limit for your specific batch (critical for process scaling), follow
this saturation shake-flask method.

Workflow Diagram:
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Figure 1: Standard Operating Procedure for Equilibrium Solubility Determination.
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Step-by-Step Methodology:

Preparation: Weigh ~50 mg of compound into a glass vial.
e Solvation: Add 1.0 mL of the target solvent (e.g., Water, PBS pH 7.4).
o Equilibration: Shake or stir at constant temperature (25°C) for 24 hours.

 Verification: Ensure undissolved solid remains (indicating saturation). If clear, add more solid
and repeat.

e Separation: Filter the supernatant using a 0.22 um PVDF or PTFE syringe filter.

e Quantification: Dilute the filtrate and analyze via HPLC-UV (detection at ~270-280 nm for the
chlorophenoxy chromophore).

Stability Assessment

Stability is evaluated across two domains: Solid-State (storage/shelf-life) and Solution-State
(processing/biological assay).

Degradation Pathways

The molecule contains two primary reactive centers:

o Secondary Amine (Pyrrolidine): Susceptible to oxidation (N-oxide formation) and N-
nitrosation (if nitrites are present).

o Ether Linkage: Generally robust, but susceptible to cleavage under strong acidic conditions
or specific metabolic oxidation (O-dealkylation).

Stability Logic Map:
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3-(2-Chlorophenoxy)pyrrolidine HCI
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(Peroxides / Air) (Extreme pH)

Main Pathway Requires Extreme Conditions

Product: N-Oxide Product: 2-Chlorophenol +
(Hydroxylamine derivative) 3-Hydroxypyrrolidine

Click to download full resolution via product page

Figure 2: Theoretical degradation pathways under stress conditions.

Stress Testing Protocol (Forced Degradation)

To validate stability for regulatory filing (IND/NDA), perform the following stress tests:
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Stress Condition Conditions Duration Expected Outcome

Stable. Ether linkage
Acid Hydrolysis 0.1 N HCI 24 Hours typically resists dilute
acid.

Stable. (Note: Will
i convert HCl salt to
Base Hydrolysis 0.1 N NaOH 24 Hours )
Free Base, altering

solubility).

Degradation. Expect
Oxidation 3% H20:2 4-24 Hours N-oxidation of the
secondary amine.

Stable. HCI salts
Thermal (Solid) 60°C 7 Days generally have high
thermal stability.

Variable. Chlorinated
aromatics can
Photostability UV/Vis Light 1.2M Lux hours undergo
photodehalogenation.
Protect from light.[8]

Handling & Storage Recommendations

Based on the physicochemical profile, the following handling procedures are mandatory to
maintain compound integrity.

» Hygroscopicity: Amine hydrochloride salts are frequently hygroscopic.
o Action: Store in a tightly sealed container with desiccants.

o Risk:[5][6][9] Absorption of moisture can lead to deliquescence, making accurate weighing
difficult and potentially accelerating hydrolysis.

e Temperature:
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o Standard: Store at 2-8°C (Refrigerated).

o Long-term: -20°C is preferred for analytical standards to prevent slow oxidative
degradation.

o Safety:

o Corrosivity: As an amine salt, it may be irritating to mucous membranes. Use standard
PPE (gloves, goggles, fume hood).

o Toxicity: Chlorinated aromatics and pyrrolidines can exhibit biological activity. Treat as a
potent pharmacological agent.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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